3-bromo-N'-[(2-chlorobenzoyl)oxy]benzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3-bromophenyl)methylidene]amino] 2-chlorobenzoate
• InChI: InChI=1S/C14H10BrClN2O2/c15-10-5-3-4-9(8-10)13(17)18-20-14(19)11-6-1-2-7-12(11)16/h1-8H,(H2,17,18)
• InChI Key: JRJLIOXIROJHBS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)ON=C(C2=CC(=CC=C2)Br)N)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)O/N=C(/C2=CC(=CC=C2)Br)\N)Cl
• Molecular Formula: C14H10BrClN2O2
• Molecular Weight: 353.60 g/mol

Description

3-bromo-N'-[(2-chlorobenzoyl)oxy]benzenecarboximidamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as BCB and is a derivative of the benzimidazole class of compounds. The purpose of

Mechanism of Action

The mechanism of action of BCB is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cell growth and proliferation. BCB has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. In addition, BCB has been shown to inhibit the activation of NF-κB, a signaling pathway that is involved in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects
BCB has been shown to exhibit a wide range of biochemical and physiological effects, including the induction of apoptosis, cell cycle arrest, and the inhibition of angiogenesis. These effects are believed to be responsible for the antitumor activity of BCB. In addition, BCB has been shown to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BCB in lab experiments is its potent antitumor activity, which makes it a valuable tool for studying the mechanisms of cancer cell growth and proliferation. In addition, BCB has been shown to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of inflammatory diseases such as arthritis.
One of the limitations of using BCB in lab experiments is its relatively low solubility in water, which can make it difficult to work with in certain experimental setups. In addition, BCB has been shown to exhibit cytotoxicity at high concentrations, which can limit its use in certain assays.

Future Directions

There are several future directions for the study of BCB, including the development of new synthetic methods for the production of BCB and its derivatives, the investigation of the mechanism of action of BCB in more detail, and the exploration of its potential applications in other fields such as material science. In addition, further studies are needed to determine the safety and efficacy of BCB in animal models and humans, which could pave the way for the development of new drugs for the treatment of cancer and inflammatory diseases.
Conclusion
In conclusion, 3-bromo-N'-[(2-chlorobenzoyl)oxy]benzenecarboximidamide is a promising compound that has been extensively studied for its potential applications in various fields. The synthesis method of BCB involves several steps, and its scientific research applications include medicinal chemistry, pharmacology, and material science. The mechanism of action of BCB is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. BCB has been shown to exhibit a wide range of biochemical and physiological effects, and its advantages and limitations for lab experiments have been discussed. Finally, there are several future directions for the study of BCB, which could lead to the development of new drugs for the treatment of cancer and inflammatory diseases.

Synthesis Methods

The synthesis of BCB involves several steps, including the reaction of 2-chlorobenzoic acid with thionyl chloride to form 2-chlorobenzoyl chloride. This is followed by the reaction of 2-chlorobenzoyl chloride with 3-bromoaniline in the presence of a base to form 3-bromo-N'-[(2-chlorobenzoyl)oxy]benzenecarboximidamide. The final product is then purified using column chromatography.

Scientific Research Applications

BCB has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and material science. In medicinal chemistry, BCB has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and leukemia. In pharmacology, BCB has been shown to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis. In material science, BCB has been used as a building block for the synthesis of novel polymers with unique properties.